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Compound of Interest

Compound Name: 2-(Chloromethyl)naphthalene

Cat. No.: B1583795

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
(chloromethyl)naphthalene (CAS No. 2506-41-4), a reactive organic compound utilized in
chemical synthesis, including as an intermediate in the production of pesticides and as a
reagent for introducing the 2-naphthylmethyl group into molecules.[1][2][3] Due to its hazardous
properties, a thorough understanding of its safety profile and strict adherence to handling
protocols are imperative for all personnel.

Chemical and Physical Properties

2-(Chloromethyl)naphthalene is a derivative of naphthalene with a chloromethyl substituent.
[4] It typically appears as a white to pale yellow solid or a colorless to pale yellow liquid with a
strong, pungent odor.[1][2] It is insoluble in water.[2]
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Property Value Reference
CAS Number 2506-41-4 [1]
Molecular Formula C11HoClI [1]
Molecular Weight 176.64 g/mol [5]

White to pale yellow solid or
Appearance o [1][3]
colorless to pale yellow liquid

Odor Strong, pungent [2]

Solubility Insoluble in water [2]

Hazard Identification and Classification

2-(Chloromethyl)naphthalene is classified as a hazardous substance, primarily due to its
corrosive nature.[5]

Hazard Class GHS Classification  Signal Word Hazard Statement

) H314: Causes severe
Skin

) o Category 1B Danger skin burns and eye
Corrosion/Irritation

damage.[5][6]

Harmful if swallowed.

Acute Toxicity (Oral) - Warning 2]

Acute Toxicity ] Harmful in contact
- Warning ] ]

(Dermal) with skin.[2]

Primary Hazards:

o Corrosive: Causes severe chemical burns to the skin, eyes, and respiratory tract upon
contact.[1][2]

o Harmful: May be harmful if ingested or absorbed through the skin.[2]

e Irritant: Vapors can be irritating to the respiratory system.[7]
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There is limited evidence of a carcinogenic effect for the related compound 1-
(chloromethyl)naphthalene.[1] As a chlorinated aromatic hydrocarbon, 2-
(chloromethyl)naphthalene may also have mutagenic potential.[4]

Quantitative Toxicity Data

Specific quantitative toxicity data for 2-(chloromethyl)naphthalene is not readily available.
However, data for the closely related isomer, 1-(chloromethyl)naphthalene, and the parent
compound, naphthalene, provide an indication of its potential toxicity. It is important to handle
2-(chloromethyl)naphthalene with the same, if not greater, level of caution.

Substance Test Species Route Value Reference
1-

(Chloromethy  LD50 Rat Oral 890 mg/kg [1]
l)naphthalene

1-

(Chloromethy  LD50 Rat Dermal >5000 mg/kg [1]
l)naphthalene

Naphthalene LD50 Rat Oral 1.8 g/kg [8]

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the lack of specific published experimental protocols for 2-(chloromethyl)naphthalene,
the following best-practice guidelines are based on available safety data sheets and general
principles for handling corrosive and toxic chemicals.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling 2-(chloromethyl)naphthalene is
provided below.
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Researcher/
Scientist

Must Wear Must Wear Must Wear As Needed|

Required Personal Protective Eduipment (PPE)

\ \

A4
Chemical Safety Goggles & Chemical-Resistant Gloves Chemical-Resistant Apron NIOSH-approved Respirator
Face Shield (e.g., Viton™, PVA, or double-gloved nitrile) or Lab Coat (if not in a fume hood)

Exposure Occurs

Skin ye Inhalation Ingestior
Imfnediate First Aid
\4
Immediately flush with copiou_s Immediately flqsh eyes v_vith watgr Move to fresh air. Do NOT induce vomiting.
amounts of water for at least 15 minutes. for at least 15 minutes, lifting eyelids. . . o o . .
. . . - If not breathing, give artificial respiration. Rinse mouth with water.
Remove contaminated clothing. Remove contact lenses if possible.
Seek Immediate Medical Attention
Cellular Interaction
Adverse Outcome
Alkylation of Biological
E Reacts with Macromolecules Lea—dStob Cellular Damage &
Xposure (DNA, RNA, Proteins) Inhibition of Cell Growth

2-(Chloromethyl)naphthalene

Direct contact causes Tissue Necrosis

(Chemical Burns)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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